Cas no 898781-91-4 ( )
structure
Product Name:
CAS No:898781-91-4
MF:C15H20OS
MW:248.383703231812
CID:868491
PubChem ID:24726015
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopentyl-3-(4-methylsulfanylphenyl)propan-1-one
- CYCLOPENTYL 2-(4-THIOMETHYLPHENYL)ETHYL KETONE
- 1-Cyclopentyl-3-[4-(methylsulfanyl)phenyl]propan-1-one
- 898781-91-4
- MFCD03843295
- DTXSID00644408
- AKOS016021430
-
-
- MDL: MFCD03843295
- Inchi: 1S/C15H20OS/c1-17-14-9-6-12(7-10-14)8-11-15(16)13-4-2-3-5-13/h6-7,9-10,13H,2-5,8,11H2,1H3
- InChI Key: NLTXNOMHAOYRFO-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)CCC(C1CCCC1)=O
Computed Properties
- Exact Mass: 248.12300
- Monoisotopic Mass: 248.12348643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 377.2°C at 760 mmHg
- Flash Point: 195.1°C
- Refractive Index: 1.56
- PSA: 42.37000
- LogP: 4.10040
Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206039-1g |
cyclopentyl 2-(4-thiomethylphenyl)ethyl ketone |
898781-91-4 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 206039-2g |
cyclopentyl 2-(4-thiomethylphenyl)ethyl ketone |
898781-91-4 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 206039-5g |
cyclopentyl 2-(4-thiomethylphenyl)ethyl ketone |
898781-91-4 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH91602-1g |
Cyclopentyl 2-(4-thiomethylphenyl)ethyl ketone |
898781-91-4 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91602-2g |
Cyclopentyl 2-(4-thiomethylphenyl)ethyl ketone |
898781-91-4 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91602-5g |
Cyclopentyl 2-(4-thiomethylphenyl)ethyl ketone |
898781-91-4 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782706-1g |
Cyclopentyl 2-(4-thiomethylphenyl)ethyl ketone |
898781-91-4 | 98% | 1g |
¥20196.00 | 2024-04-26 |
Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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